Cas no 1805535-31-2 (4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride
• CAS No: 1805535-31-2
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4889563
• Update Time: 2025-05-19

4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO2/c1-3-5(7(9)14)6(8(10)11)4(13)2-12-3/h2,8,13H,1H3
• InChI Key： VFOYJWZKRXXXMS-UHFFFAOYSA-N
• SMILES： ClC(C1C(C)=NC=C(C=1C(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride

4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride (CAS No. 1805535-31-2): An Overview

4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride (CAS No. 1805535-31-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a comprehensive overview of the chemical properties, synthesis methods, and potential biological activities of 4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride.

Chemical Structure and Properties

4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride is a pyridine derivative with a difluoromethyl group, a hydroxyl group, and a methyl group attached to the pyridine ring. The presence of these functional groups imparts distinct chemical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for biological activity. The carbonyl chloride moiety makes it a reactive electrophile, suitable for various chemical reactions such as nucleophilic substitution and condensation reactions.

The molecular formula of 4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride is C₁₀H₈ClF₂N₂O₂, and its molecular weight is approximately 261.63 g/mol. The compound is typically supplied as a white to off-white solid with a melting point ranging from 70 to 75°C. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but has limited solubility in water.

Synthesis Methods

The synthesis of 4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride involves several steps, each requiring careful control of reaction conditions to ensure high yield and purity. One common synthetic route starts with the preparation of 4-(difluoromethyl)-5-hydroxy-2-methylpyridine, which can be achieved through the reaction of 4-chloro-5-hydroxy-2-methylpyridine with difluoromethane in the presence of a suitable base such as potassium carbonate. The resulting pyridine derivative is then converted to the corresponding carboxylic acid through oxidation using an oxidizing agent like potassium permanganate or sodium hypochlorite.

The final step involves the transformation of the carboxylic acid into the acyl chloride by treatment with thionyl chloride or oxalyl chloride under reflux conditions. This step is crucial for generating the reactive carbonyl chloride moiety, which can be used for further derivatization or coupling reactions.

Biological Activities and Applications

4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has shown that this compound exhibits promising anti-inflammatory and anticancer properties.

In anti-inflammatory studies, 4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs).

In cancer research, 4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride has demonstrated significant antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism underlying this activity involves the induction of apoptosis through the activation of caspase enzymes and the downregulation of anti-apoptotic proteins such as Bcl-2.

Beyond its direct biological effects, 4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride serves as a valuable intermediate in the synthesis of more complex molecules with enhanced therapeutic potential. For example, it can be used to prepare novel pyridinyl amides and esters that exhibit improved pharmacological properties compared to their parent compounds.

Safety Considerations and Handling

4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride, like many acyl chlorides, is highly reactive and can release hydrogen chloride gas upon exposure to moisture or water. Therefore, it should be handled with care in a well-ventilated fume hood using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Storage should be in tightly sealed containers at room temperature away from moisture and heat sources.

In conclusion, 4-(Difluoromethyl)-5-hydroxy-2-methylpyridine-3-carbonyl chloride (CAS No. 1805535-31-2) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.